Cas no 39219-58-4 (3beta-Hydroxy-5alpha-cholest-7-en-6-on)

• Product Name: 3beta-Hydroxy-5alpha-cholest-7-en-6-on
• CAS No: 39219-58-4
• MF: C₂₇H₄₄O₂
• MW: 400.637068748474
• CID: 2016283
• PubChem ID: 56842747
• Update Time: 2025-04-21

3beta-Hydroxy-5alpha-cholest-7-en-6-on Chemical and Physical Properties

Names and Identifiers

• 3beta-Hydroxy-5alpha-cholest-7-en-6-on
• 3beta-Hydroxy-cholesten-(7)-on-(6)
• Desoxyviperidon
• Delta7-5alpha-Cholestenol-(3beta)-on-(6)
• (3S,5R,9R,10R,13R,14R,17R)-3-hydroxy-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,5,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-6-one
• 3beta-Hydroxy-5beta-cholest-7-en-6-one
• 3b-hydroxy-5b-cholest-7-en-6-one
• 2,14,22,25-Tetradeoxy-alpha-ecdysone
• 39219-58-4
• 3 beta-hydroxy-5 beta-cholest-7-en-6-one
• DTXSID60192475
• Cholest-7-en-6-one, 3-hydroxy-, (3beta,5beta)-
• DTXCID70114966

• Inchi： 1S/C27H44O2/c1-17(2)7-6-8-18(3)21-9-10-22-20-16-25(29)24-15-19(28)11-13-27(24,5)23(20)12-14-26(21,22)4/h16-19,21-24,28H,6-15H2,1-5H3/t18-,19+,21-,22+,23+,24+,26-,27-/m1/s1
• InChI Key： AVFLDWQHIWZEHL-LJFHHSMUSA-N
• SMILES： O=C1C=C2[C@H](CC[C@]3(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]32)[C@@]2(C)CC[C@@H](C[C@H]21)O

Computed Properties

• Exact Mass: 400.334130642g/mol
• Monoisotopic Mass: 400.334130642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives